1,5-Octadien-3-one
1,5-Octadien-3-one
1, 5-Octadien-3-one belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. 1, 5-Octadien-3-one is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1, 5-octadien-3-one is primarily located in the cytoplasm. 1, 5-Octadien-3-one has an earthy taste.
Brand Name:
Vulcanchem
CAS No.:
65213-86-7
VCID:
VC21211640
InChI:
InChI=1S/C8H12O/c1-3-5-6-7-8(9)4-2/h4-6H,2-3,7H2,1H3
SMILES:
CCC=CCC(=O)C=C
Molecular Formula:
C8H12O
Molecular Weight:
124.18 g/mol
1,5-Octadien-3-one
CAS No.: 65213-86-7
Cat. No.: VC21211640
Molecular Formula: C8H12O
Molecular Weight: 124.18 g/mol
Purity: 95% min.
* For research use only. Not for human or veterinary use.
Specification
| Description | 1, 5-Octadien-3-one belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. 1, 5-Octadien-3-one is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1, 5-octadien-3-one is primarily located in the cytoplasm. 1, 5-Octadien-3-one has an earthy taste. |
|---|---|
| CAS No. | 65213-86-7 |
| Molecular Formula | C8H12O |
| Molecular Weight | 124.18 g/mol |
| IUPAC Name | octa-1,5-dien-3-one |
| Standard InChI | InChI=1S/C8H12O/c1-3-5-6-7-8(9)4-2/h4-6H,2-3,7H2,1H3 |
| Standard InChI Key | VWYBQOFZVSNDAW-UHFFFAOYSA-N |
| Isomeric SMILES | CC/C=C/CC(=O)C=C |
| SMILES | CCC=CCC(=O)C=C |
| Canonical SMILES | CCC=CCC(=O)C=C |
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